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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215 Get Quote

1,5-Dibromopentane is a bifunctional alkylating agent used in various organic syntheses,

including the preparation of heterocyclic compounds and as a cross-linking agent.[1] Its

deuterated form, 1,5-Dibromopentane-d10, serves as an ideal internal standard for mass

spectrometry-based quantification methods due to its chemical similarity to the analyte and its

distinct mass, ensuring accurate and precise measurements.

The key quantitative data for both compounds are summarized in the table below for easy

comparison.

Property 1,5-Dibromopentane-d10 1,5-Dibromopentane

CAS Number 1219802-90-0[1] 111-24-0[2]

Molecular Formula C₅D₁₀Br₂ C₅H₁₀Br₂[2]

Molecular Weight 240.00 g/mol [3] 229.94 g/mol [2]

Experimental Workflow: Quantification of 1,5-
Dibromopentane in a Liquid Matrix
The following diagram illustrates a standard workflow for the quantification of 1,5-

Dibromopentane in a liquid sample (e.g., plasma, wastewater, or a reaction mixture) using Gas

Chromatography-Mass Spectrometry (GC-MS) with 1,5-Dibromopentane-d10 as an internal
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standard. This method is a common application for such deuterated compounds in analytical

chemistry.

Sample Preparation

GC-MS Analysis

Data Processing

1. Aliquot Liquid Sample

2. Spike with Internal Standard
(1,5-Dibromopentane-d10)

3. Liquid-Liquid Extraction
(e.g., with Hexane)

4. Evaporate & Reconstitute

5. Inject into GC-MS

Transfer to Vial

6. Chromatographic Separation

7. Electron Ionization (EI)

8. Mass Detection (SIM/Scan)

9. Integrate Peak Areas

Acquire Data

10. Calculate Analyte/IS Ratio

11. Quantify via Calibration Curve
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Click to download full resolution via product page

Caption: Workflow for Quantitative Analysis of 1,5-Dibromopentane using GC-MS.

Detailed Experimental Protocol
The following is a representative protocol for the quantification of 1,5-Dibromopentane in a

liquid matrix, utilizing 1,5-Dibromopentane-d10 as an internal standard. This protocol is based

on standard analytical procedures.

Materials and Reagents
1,5-Dibromopentane (analyte standard)

1,5-Dibromopentane-d10 (internal standard)

Hexane (or other suitable extraction solvent, HPLC grade)

Methanol (HPLC grade)

Deionized water

Sodium sulfate (anhydrous)

Sample matrix (e.g., human plasma, wastewater)

Calibration standards and quality control (QC) samples

Instrumentation
Gas chromatograph coupled with a mass spectrometer (GC-MS)

GC column suitable for halogenated hydrocarbons (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

Autosampler

Nitrogen evaporator

Vortex mixer and centrifuge
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Sample Preparation (Liquid-Liquid Extraction)
Aliquoting: Pipette 500 µL of the liquid sample (calibrator, QC, or unknown) into a 2 mL

microcentrifuge tube.

Internal Standard Spiking: Add 25 µL of the 1,5-Dibromopentane-d10 internal standard

working solution (e.g., at 100 ng/mL in methanol) to each tube, except for blank samples.

Vortexing: Briefly vortex the tubes for 10 seconds to ensure thorough mixing.

Extraction: Add 1 mL of hexane to each tube. Vortex vigorously for 2 minutes to facilitate the

extraction of the analyte and internal standard into the organic layer.

Centrifugation: Centrifuge the tubes at 4000 rpm for 5 minutes to separate the organic and

aqueous layers.

Isolation: Carefully transfer the upper organic layer (hexane) to a clean glass tube, avoiding

the aqueous layer and any precipitate.

Drying and Evaporation: Add a small amount of anhydrous sodium sulfate to the hexane

extract to remove any residual water. Transfer the dried extract to a new tube and evaporate

to dryness under a gentle stream of nitrogen at room temperature.

Reconstitution: Reconstitute the dried residue in 100 µL of hexane and transfer to a GC-MS

autosampler vial with an insert.

GC-MS Analysis
Injection Volume: 1 µL

Inlet Temperature: 250°C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program:
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Initial temperature: 60°C, hold for 1 minute

Ramp: 20°C/min to 180°C

Hold: 2 minutes at 180°C

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

1,5-Dibromopentane: Monitor characteristic ions (e.g., m/z 149, 151).

1,5-Dibromopentane-d10: Monitor characteristic ions (e.g., m/z 159, 161).

Data Analysis and Quantification
Peak Integration: Integrate the chromatographic peak areas for the selected ions of both 1,5-

Dibromopentane and 1,5-Dibromopentane-d10.

Ratio Calculation: Calculate the ratio of the peak area of the analyte to the peak area of the

internal standard for all samples, calibrators, and QCs.

Calibration Curve Construction: Generate a calibration curve by plotting the peak area ratios

of the calibrators against their known concentrations. A linear regression with a weighting

factor (e.g., 1/x²) is typically used.

Quantification of Unknowns: Determine the concentration of 1,5-Dibromopentane in the

unknown samples by interpolating their peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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